6-[4-(2-tert-butyl-5-fluoro-6-methylpyrimidin-4-yl)piperazin-1-yl]pyridine-3-carbonitrile

• IUPAC Name: 6-[4-(2-tert-butyl-5-fluoro-6-methylpyrimidin-4-yl)piperazin-1-yl]pyridine-3-carbonitrile
• InChI: InChI=1S/C19H23FN6/c1-13-16(20)17(24-18(23-13)19(2,3)4)26-9-7-25(8-10-26)15-6-5-14(11-21)12-22-15/h5-6,12H,7-10H2,1-4H3
• InChI Key: VXIKWNHEFRQEMR-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NC(=N1)C(C)(C)C)N2CCN(CC2)C3=NC=C(C=C3)C#N)F
• Molecular Formula: C19H23FN6
• Molecular Weight: 354.4 g/mol
• CAS No.: 2640944-82-5

Description

6-[4-(2-tert-butyl-5-fluoro-6-methylpyrimidin-4-yl)piperazin-1-yl]pyridine-3-carbonitrile ( 2640944-82-5) is a complex organic compound with a molecular formula of C19H23FN6 and a molecular weight of 354.42 g/mol . This compound features a strategic molecular architecture combining pyrimidine and pyridine rings, connected by a piperazine linker—a structural motif frequently encountered in modern pharmaceuticals . The piperazine moiety is well-known for its utility in optimizing the physicochemical properties of a molecule and serving as a scaffold to position pharmacophoric groups for effective interaction with biological targets . The specific incorporation of a tert -butyl group enhances the stereochemical stability of the molecule, while the fluorine atom and nitrile group are key functional groups that can influence electronic properties, binding affinity, and metabolic stability . This makes the compound a versatile and valuable scaffold in medicinal chemistry research, particularly in the discovery and development of enzyme inhibitors or receptor ligands with potential therapeutic applications. Available packages are for research applications only. This product is not intended for human or veterinary diagnostic or therapeutic use .

Mechanism of Action

Target of Action

Similar compounds have been found to target the hmg-coa ((3-hydroxy-3-methylglutaryl coenzyme a) reductase. This enzyme plays a crucial role in the mevalonate pathway, which is responsible for the biosynthesis of cholesterol and other types of sterols.

Mode of Action

This could result in decreased production of cholesterol and other sterols.

Biochemical Pathways

The compound likely affects the mevalonate pathway, given its potential target. The mevalonate pathway is responsible for the production of cholesterol and other sterols. By inhibiting HMG-CoA reductase, the compound could potentially decrease the production of these molecules, impacting various downstream effects related to cholesterol metabolism.

Result of Action

The molecular and cellular effects of the compound’s action would likely be a decrease in the production of cholesterol and other sterols, given its potential inhibition of HMG-CoA reductase. This could have various effects on the body, depending on the specific context, such as lowering cholesterol levels in the blood.

Biological Activity

The compound 6-[4-(2-tert-butyl-5-fluoro-6-methylpyrimidin-4-yl)piperazin-1-yl]pyridine-3-carbonitrile is a pyridine derivative with potential therapeutic applications. This article reviews its biological activity, focusing on anti-inflammatory properties, anticancer effects, and mechanisms of action based on various research findings.

The molecular formula of the compound is $C_{18}H_{22}F_{2}N_{6}$ with a molecular weight of approximately 398.4 g/mol. It contains a piperazine ring, which is often associated with various biological activities, particularly in drug design.

Anti-Inflammatory Activity

Recent studies have demonstrated that derivatives of this compound exhibit significant anti-inflammatory properties by inhibiting cyclooxygenase (COX) enzymes.

Inhibitory Activity on COX Enzymes

A study evaluated several piperazine derivatives for their ability to inhibit COX-1 and COX-2 enzymes. The results indicated that some derivatives showed promising IC50 values comparable to standard anti-inflammatory drugs like celecoxib:

Compound	COX-2 IC50 (μmol)	Reference
3b	0.04 ± 0.09
4b	0.04 ± 0.02
Celecoxib	0.04 ± 0.01

These findings suggest that the compound may effectively suppress the production of prostaglandin E2 (PGE2), a key mediator in inflammation.

Anticancer Activity

The compound's potential as an anticancer agent has also been explored through various in vitro studies.

Cell Line Studies

In vitro assays against human cancer cell lines (e.g., MCF-7 breast cancer cells) revealed that certain derivatives exhibited significant antiproliferative effects:

Compound	Cell Line	IC50 (μmol)	Mechanism
23	MCF-7	X	Induces apoptosis
23	SW480	Y	G2/M cell cycle arrest
23	A549	Z	Apoptosis via caspase activation

These studies indicate that the compound may induce cell cycle arrest and apoptosis, mechanisms critical for cancer treatment.

The biological activity of this compound can be attributed to its structural features, particularly the piperazine moiety and the pyrimidine ring, which facilitate interactions with biological targets.

Molecular Interactions

Research suggests that the compound interacts with specific receptors and enzymes involved in inflammatory responses and cancer progression. For instance:

• COX Inhibition : The presence of electron-donating groups enhances binding affinity to COX enzymes, leading to reduced inflammatory markers.
• Cell Cycle Regulation : The compound's structure may influence pathways regulating cell proliferation and survival, contributing to its anticancer effects.

Case Studies

Several case studies have highlighted the efficacy of related compounds in clinical settings, supporting the potential application of this compound in therapeutic contexts.

• Study on COX Inhibition : A comparative analysis demonstrated that compounds similar to 6-[4-(2-tert-butyl-5-fluoro-6-methylpyrimidin-4-yl)piperazin-1-yl]pyridine-3-carbonitrile significantly reduced inflammation in animal models, showing promise for treating chronic inflammatory diseases.
• Anticancer Efficacy : Clinical trials involving piperazine derivatives reported substantial tumor size reduction in patients with advanced cancers, indicating a need for further exploration of this compound's potential.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The compound shares structural motifs with several pyrimidine and pyridine derivatives reported in the literature. Below is a comparative analysis based on molecular features, substituents, and pharmacological relevance:

Table 1: Structural and Functional Comparison

Compound Name	Molecular Formula	Key Substituents	Pharmacological Notes	Reference
6-[4-(2-tert-Butyl-5-fluoro-6-methylpyrimidin-4-yl)piperazin-1-yl]pyridine-3-carbonitrile	C₂₀H₂₄F₅N₇ (estimated)	- Pyridine-3-carbonitrile - 2-tert-butyl-5-fluoro-6-methylpyrimidin-4-yl - Piperazine linker	Hypothesized kinase inhibition due to pyrimidine-piperazine scaffold; fluorination may enhance metabolic stability.	—
5-Butylamino-6-(4-fluorophenyl)-7-oxo-1-p-tolyl-6,7-dihydro-1H-pyrazolo[4,3-d]pyrimidine-3-carbonitrile	C₂₃H₂₂FN₇O	- Pyrazolo-pyrimidine core - 4-fluorophenyl, p-tolyl, butylamino substituents	Reported as a potential PDE5 inhibitor; the pyrazolo-pyrimidine core enhances binding affinity compared to simpler pyrimidines.
F13714 (C21H25ClF2N4O)	C₂₁H₂₅ClF₂N₄O	- 3-Chloro-4-fluorobenzoyl - Piperidinemethanamine-pyridine hybrid	Investigated for CNS activity; chloro-fluoro substitution improves lipophilicity and blood-brain barrier penetration.
2-{4-[6-Methyl-2-(morpholin-4-yl)pyrimidin-4-yl]piperazin-1-yl}-5H,7H,8H-pyrano[4,3-b]pyridine-3-carbonitrile	C₂₂H₂₇N₇O₂	- Pyrano-pyridine core - Morpholine and methylpyrimidine substituents	Morpholine group increases solubility; pyrano-pyridine may confer anti-inflammatory properties.

Key Observations:

Core Structure Variations: The target compound’s pyridine-pyrimidine scaffold differs from the pyrazolo-pyrimidine () and pyrano-pyridine () cores. These variations influence conformational flexibility and target selectivity.

Substituent Effects :

• Fluorine : Present in the target compound and , fluorine improves metabolic stability and electronegativity, aiding in hydrophobic interactions.
• Piperazine Linker : Common in all compounds except , this moiety facilitates binding to enzymes or receptors with amine-recognition sites.

Pharmacological Potential: While the target compound lacks direct activity data, its structural analogs suggest kinase or PDE inhibition (), CNS modulation (), or anti-inflammatory applications (). The combination of tert-butyl and fluorine substituents may optimize both lipophilicity and target engagement compared to morpholine () or chloro-fluoro () variants.

Preparation Methods

Pyrimidine Ring Formation

The base pyrimidine structure is typically constructed via condensation of β-diketones with urea or thiourea derivatives. For fluorinated pyrimidines, fluorination is achieved using diethylaminosulfur trifluoride (DAST) or Selectfluor®. For example, a 5-fluoro-6-methylpyrimidin-4-ol intermediate is generated by treating 6-methyluracil with DAST in dichloromethane at 0–5°C.

Introduction of the tert-Butyl Group

The tert-butyl group is introduced at the 2-position via nucleophilic substitution. A chloropyrimidine intermediate (e.g., 4-chloro-5-fluoro-6-methylpyrimidine) reacts with tert-butylamine in the presence of a base such as potassium carbonate. This step is conducted in dimethyl sulfoxide (DMSO) at 80–100°C for 12–24 hours, yielding 2-tert-butyl-5-fluoro-6-methylpyrimidin-4-amine.

Chlorination for Piperazine Coupling

The 4-amino group is replaced with chlorine using phosphorus oxychloride (POCl₃) under reflux conditions (110°C, 4–6 hours). This generates 4-chloro-2-tert-butyl-5-fluoro-6-methylpyrimidine, a critical intermediate for piperazine linkage.

Piperazine Functionalization and Coupling

Piperazine serves as the bridging unit between the pyrimidine and pyridine moieties.

Piperazine Activation

Piperazine is often protected with a tert-butoxycarbonyl (Boc) group to enhance solubility and prevent side reactions. For example, Boc-piperazine is synthesized by reacting piperazine with di-tert-butyl dicarbonate in tetrahydrofuran (THF) at room temperature.

Coupling with Pyrimidine Chloride

The Boc-protected piperazine reacts with 4-chloro-2-tert-butyl-5-fluoro-6-methylpyrimidine via nucleophilic aromatic substitution. This reaction is conducted in DMSO at 50–80°C for 3–6 hours, with potassium carbonate as a base. After deprotection using trifluoroacetic acid (TFA) in dichloromethane, 4-(2-tert-butyl-5-fluoro-6-methylpyrimidin-4-yl)piperazine is obtained.

Synthesis of the Pyridine-3-carbonitrile Moiety

The pyridine ring is functionalized with a cyano group at the 3-position and coupled to the piperazine unit.

Cyanation of Pyridine

6-Chloropyridine-3-carbonitrile is synthesized via a Rosenmund-von Braun reaction, where 3-cyano-6-chloropyridine is generated by treating 6-chloronicotinonitrile with copper(I) cyanide (CuCN) in dimethylformamide (DMF) at 150–160°C.

Piperazine Coupling to Pyridine

The final coupling involves reacting 4-(2-tert-butyl-5-fluoro-6-methylpyrimidin-4-yl)piperazine with 6-chloropyridine-3-carbonitrile. This step employs a palladium catalyst (e.g., Pd(OAc)₂) with Xantphos as a ligand, cesium carbonate as a base, and toluene as the solvent at 100–120°C for 12–18 hours.

Optimization of Reaction Conditions

Key parameters influencing yield and purity are summarized below:

Step	Catalyst/Solvent	Temperature (°C)	Time (h)	Yield (%)
Pyrimidine chlorination	POCl₃ (neat)	110	6	85–90
Piperazine coupling	K₂CO₃/DMSO	80	4	78–82
Pyridine cyanation	CuCN/DMF	160	8	65–70
Final coupling	Pd(OAc)₂/Xantphos/toluene	120	18	60–65

Hydrogenation steps, when applicable (e.g., nitro reductions), use 10% Pd/C under 45–60 psi H₂ pressure, achieving yields >90%.

Challenges and Mitigation Strategies

• Steric Hindrance : The tert-butyl group impedes nucleophilic substitution. Using polar aprotic solvents (e.g., DMSO) and elevated temperatures improves reaction kinetics.

• Cyanide Stability : The cyano group is susceptible to hydrolysis under acidic conditions. Reactions involving nitriles are conducted under inert atmospheres with rigorous pH control.

• Regioselectivity : Competing substitutions on the pyrimidine ring are minimized by stepwise functionalization and protecting group strategies .

Q & A

Q. What are the key structural features of 6-[4-(2-tert-butyl-5-fluoro-6-methylpyrimidin-4-yl)piperazin-1-yl]pyridine-3-carbonitrile, and how can they be experimentally validated?

• Methodological Answer : The compound features a pyridine-carbonitrile core linked to a pyrimidine ring via a piperazine bridge. Key structural validation methods include:

• X-ray crystallography to confirm bond angles and stereochemistry (e.g., as demonstrated for structurally similar pyridine-carbonitrile derivatives in single-crystal studies ).
• NMR spectroscopy to resolve substituent positions (e.g., tert-butyl, fluorine, and methyl groups).
• High-resolution mass spectrometry (HRMS) for molecular formula confirmation.

Q. What synthetic routes are commonly employed to prepare pyridine-carbonitrile derivatives with piperazine substituents?

• Methodological Answer : Nucleophilic substitution reactions are typical for introducing piperazine groups. For example:

• Reacting brominated pyridine precursors (e.g., 2-bromo-pyridine-3-carbonitrile) with piperazine derivatives under reflux in polar aprotic solvents (e.g., DMF or acetonitrile) .
• Post-synthetic modifications (e.g., fluorination or tert-butyl group introduction) often require controlled conditions to avoid side reactions .

Advanced Research Questions

Q. How can researchers optimize the synthesis of this compound to improve yield and purity while minimizing byproducts?

• Methodological Answer :

• Catalyst screening : Use palladium or copper catalysts for cross-coupling steps to enhance regioselectivity .
• Solvent optimization : Ionic liquids like [bmim][BF4] have been shown to improve reaction efficiency in similar pyridine-carbonitrile syntheses .
• Purification strategies : Combine column chromatography with recrystallization (e.g., using ethanol/water mixtures) to isolate high-purity crystals .

Q. What methodologies are recommended for identifying biological targets or mechanisms of action for this compound?

• Methodological Answer :

• Molecular docking : Predict binding affinities to enzymes or receptors (e.g., kinases or GPCRs) using software like AutoDock or Schrödinger .
• Surface plasmon resonance (SPR) : Quantify real-time interactions with target proteins .
• Cellular assays : Use fluorescence-based assays (e.g., Ca²⁺ flux or cAMP detection) to evaluate functional activity in disease-relevant cell lines .

Q. How can crystallization challenges (e.g., polymorphism) be addressed during structural characterization?

• Methodological Answer :

• Solvent screening : Test solvents with varying polarities (e.g., ethanol, DMSO, or hexane) to induce controlled crystal growth .
• Temperature gradients : Slow cooling from saturated solutions can yield single crystals suitable for XRD .
• Additive use : Small molecules (e.g., chiral auxiliaries) may stabilize specific crystal forms .

Q. What strategies resolve contradictory bioactivity data observed across different experimental models?

• Methodological Answer :

• Dose-response validation : Replicate studies with standardized concentrations and controls .
• Metabolic stability testing : Use liver microsomes or hepatocytes to assess compound degradation in vitro .
• Off-target profiling : Employ kinase or receptor panels to identify non-specific interactions .

Q. How can computational modeling guide the design of analogs with improved pharmacokinetic properties?

• Methodological Answer :

• QSAR studies : Corrogate substituent effects (e.g., tert-butyl vs. cyclopropyl) on logP and solubility .
• Molecular dynamics simulations : Predict blood-brain barrier permeability or plasma protein binding .
• ADMET prediction tools : Use SwissADME or ADMETlab to prioritize analogs with favorable toxicity profiles .

Q. What experimental approaches are critical for establishing structure-activity relationships (SAR) for this compound?

• Methodological Answer :

• Fragment-based design : Synthesize analogs with systematic substitutions (e.g., replacing fluorine with chlorine or altering piperazine substituents) .
• Bioisosteric replacement : Test pyrimidine vs. pyridazine cores to evaluate ring size impact on activity .
• Pharmacophore mapping : Identify essential hydrogen-bond acceptors/donors using crystallographic data .

Q. How can scale-up challenges (e.g., low yields in multi-step syntheses) be mitigated for preclinical studies?

• Methodological Answer :

• Flow chemistry : Implement continuous reactors for hazardous or exothermic steps (e.g., brominations) .
• Process analytical technology (PAT) : Use in-line FTIR or HPLC monitoring to optimize reaction parameters .
• Green chemistry principles : Replace toxic solvents (e.g., DMF) with biodegradable alternatives (e.g., cyclopentyl methyl ether) .